molecular formula C12H21N3O B8316931 1-Azetidin-3-yl-4-(azetidin-1-ylcarbonyl)piperidine

1-Azetidin-3-yl-4-(azetidin-1-ylcarbonyl)piperidine

Cat. No.: B8316931
M. Wt: 223.31 g/mol
InChI Key: AATQMDRYCJBPMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Azetidin-3-yl-4-(azetidin-1-ylcarbonyl)piperidine is a useful research compound. Its molecular formula is C12H21N3O and its molecular weight is 223.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H21N3O

Molecular Weight

223.31 g/mol

IUPAC Name

azetidin-1-yl-[1-(azetidin-3-yl)piperidin-4-yl]methanone

InChI

InChI=1S/C12H21N3O/c16-12(15-4-1-5-15)10-2-6-14(7-3-10)11-8-13-9-11/h10-11,13H,1-9H2

InChI Key

AATQMDRYCJBPMP-UHFFFAOYSA-N

Canonical SMILES

C1CN(C1)C(=O)C2CCN(CC2)C3CNC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(Azetidin-1-ylcarbonyl)-1-[1-(diphenylmethyl)azetidin-3-yl]piperidine (0.42 g, 1.1 mmol) was dissolved in ethanol and to the resultant solution was added palladium hydroxide on carbon (0.15 g) and ammonium formate (0.28 g, 4.4 mmol). The reaction mixture was heated for 4 min at 120° C. using microwave single node heating. The catalyst was filtered off by means of a phase separator and the filter cake washed with ethanol. The solvent was removed by evaporation and the residue was dissolved in methanol (1 mL) and THF (10 mL). The solution was loaded on a cation exchange sorbent (Isolute® SCX-2; 10 g). The column washed with THF and the product was then eluted with ammonia saturated methanol. The solvent was removed by evaporation and there was obtained 0.25 g of the title compound as colourless oil. 1H NMR (500 MHz, CD3OD): 2.0-2.2 (m, 4H), 2.3-2.4 (m, 2H), 2.6-2.8 (m, 3H), 3.2-3.3 (d, 2H), 3.8 (qn, 1H), 4.3 (t, 2H), 4.4 (m, 2H), 4.5 (m, 2H), 4.6 (t, 2H); LCMS: m/z 224 (M+1)+.
Name
4-(Azetidin-1-ylcarbonyl)-1-[1-(diphenylmethyl)azetidin-3-yl]piperidine
Quantity
0.42 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0.28 g
Type
reactant
Reaction Step Two
Quantity
0.15 g
Type
catalyst
Reaction Step Two

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